Cas no 3296-06-8 (1-azido-3-chlorobenzene)

• Product Name: 1-azido-3-chlorobenzene
• CAS No: 3296-06-8
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• CID: 1454213
• PubChem ID: 11073628
• Update Time: 2025-10-17

1-azido-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-azido-3-chloro-
• 1-AZIDO-3-CHLOROBENZENE SOLUTION
• 1-azido-3-chlorobenzene
• m-chlorophenyl azide
• LS-12254
• DTXSID50454170
• ALBB-032800
• F2157-0479
• 3296-06-8
• EN300-51476
• SCHEMBL15245371
• NTTKOAYXVOKLEH-UHFFFAOYSA-N
• AKOS009325247

• Inchi： 1S/C6H4ClN3/c7-5-2-1-3-6(4-5)9-10-8/h1-4H
• InChI Key： NTTKOAYXVOKLEH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 153.00952
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• Flash Point: -33℃
• PSA: 48.76

1-azido-3-chlorobenzene Security Information

• Hazardous Material transportation number：UN 2398 3 / PGII
• Hazard Category Code： 11-38-48/23/24/25
• Safety Instruction： 16
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides

Additional information on 1-azido-3-chlorobenzene

Introduction to 1-Azido-3-Chlorobenzene (CAS No. 3296-06-8)

1-Azido-3-chlorobenzene (CAS No. 3296-06-8) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its aromatic ring structure, which is substituted with an azido group at the para position and a chlorine atom at the meta position. The combination of these functional groups imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 1-azido-3-chlorobenzene typically involves the azidation of 3-chloronitrobenzene followed by reduction to the azide. This process can be optimized using various catalysts and solvents to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of this compound, such as using microwave-assisted reactions and ionic liquids as solvents. These methods not only reduce the environmental impact but also enhance the efficiency and selectivity of the reaction.

In the pharmaceutical industry, 1-azido-3-chlorobenzene has been explored as a key intermediate in the synthesis of several bioactive compounds. For instance, it has been used in the preparation of antiviral agents, where its azido group can participate in various chemical transformations to form active pharmaceutical ingredients (APIs). The chlorine atom, on the other hand, can be further functionalized to introduce additional substituents that enhance the biological activity and pharmacokinetic properties of the final product.

Recent studies have also highlighted the potential of 1-azido-3-chlorobenzene in materials science. Its ability to undergo click chemistry reactions, particularly with terminal alkynes, makes it a valuable building block for the synthesis of functional polymers and nanomaterials. These materials have found applications in areas such as drug delivery systems, sensors, and coatings. The robustness and versatility of click chemistry ensure that 1-azido-3-chlorobenzene can be easily incorporated into complex molecular architectures without compromising their structural integrity.

The safety and handling of 1-azido-3-chlorobenzene are critical considerations for its use in laboratory and industrial settings. While it is generally stable under normal conditions, it is important to follow standard safety protocols to prevent exposure to skin or inhalation. Proper storage conditions, such as keeping it in a cool, dry place away from incompatible materials, are essential to maintain its stability and prevent degradation.

In conclusion, 1-azido-3-chlorobenzene (CAS No. 3296-06-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical properties make it an indispensable intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.